Cas no 253681-03-7 (Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]-)
![Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]- structure](https://www.kuujia.com/scimg/cas/253681-03-7x500.png)
253681-03-7 structure
Product name:Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]-
CAS No:253681-03-7
MF:C11H16BNO3S
MW:253.125641822815
CID:1422624
Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]-
- Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]- (9CI)
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- Inchi: 1S/C11H16BNO3S/c14-11(6-1-2-7-17)13-10-5-3-4-9(8-10)12(15)16/h3-5,8,15-17H,1-2,6-7H2,(H,13,14)
- InChI Key: IMOCWZXUVUDPHQ-UHFFFAOYSA-N
- SMILES: C1(B(O)O)=CC=CC(NC(=O)CCCCS)=C1
Computed Properties
- Exact Mass: 252.09808
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- PSA: 69.56
- pka: 8.10±0.10(Predicted)
Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]- Related Literature
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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